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Compound of Interest

Compound Name: 2-Cyclohexyl-1H-indole

CAS No.: 13141-48-5

Cat. No.: B087685

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the synthesis of 2-
Cyclohexyl-1H-indole, a member of the versatile indole family of heterocyclic compounds.

The indole scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of

natural products and pharmaceuticals.[1][2] This document outlines the well-established

Fischer indole synthesis as the primary method for the preparation of 2-Cyclohexyl-1H-indole.

Introduction
The indole nucleus is a fundamental structural motif in numerous biologically active

compounds.[1][3] Derivatives of indole have been shown to possess a broad range of

pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

[2][3] The synthesis of novel indole derivatives is therefore of significant interest in the field of

drug discovery and development. The Fischer indole synthesis, discovered by Emil Fischer in

1883, remains a robust and widely used method for the preparation of substituted indoles from

arylhydrazines and carbonyl compounds under acidic conditions.[4]
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Synthesis of 2-Cyclohexyl-1H-indole via Fischer
Indole Synthesis
The Fischer indole synthesis provides a direct route to 2-Cyclohexyl-1H-indole from readily

available starting materials: phenylhydrazine and cyclohexanecarboxaldehyde. The reaction

proceeds through the formation of a phenylhydrazone intermediate, which then undergoes an

acid-catalyzed intramolecular cyclization with the elimination of ammonia.[4]

Reaction Scheme:
Experimental Protocol
Materials:

Phenylhydrazine

Cyclohexanecarboxaldehyde

Glacial Acetic Acid

Ethanol

Sodium Bicarbonate (Saturated Solution)

Brine (Saturated Sodium Chloride Solution)

Anhydrous Magnesium Sulfate

Ethyl Acetate

Hexanes

Silica Gel for Column Chromatography

Procedure:

Step 1: Formation of Cyclohexanecarboxaldehyde Phenylhydrazone
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In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

phenylhydrazine (1.0 eq) in a minimal amount of ethanol.

To this solution, add cyclohexanecarboxaldehyde (1.0 eq) dropwise at room temperature

with continuous stirring.

A precipitate, the phenylhydrazone, should form upon addition. Stir the mixture for an

additional 30 minutes at room temperature to ensure complete formation of the hydrazone.

Step 2: Fischer Indole Cyclization

To the flask containing the phenylhydrazone, add glacial acetic acid as the solvent and

catalyst.

Heat the reaction mixture to reflux (approximately 118 °C) and maintain this temperature for

2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Carefully pour the reaction mixture into a beaker of ice water.

Neutralize the acidic solution by the slow addition of a saturated solution of sodium

bicarbonate until the effervescence ceases.

Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with brine (1 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Step 3: Purification

Purify the crude product by flash column chromatography on silica gel using a mixture of

hexanes and ethyl acetate as the eluent to afford pure 2-Cyclohexyl-1H-indole.
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Parameter Value

Yield 75-85% (Typical)

Appearance Off-white to pale yellow solid

Melting Point 88-90 °C

Molecular Formula C₁₄H₁₇N

Molecular Weight 199.29 g/mol

¹H NMR (CDCl₃, 400 MHz) δ (ppm)

7.95 (br s, 1H, NH), 7.55 (d, J=7.8 Hz, 1H), 7.29

(d, J=8.0 Hz, 1H), 7.12 (t, J=7.6 Hz, 1H), 7.05 (t,

J=7.4 Hz, 1H), 6.30 (s, 1H), 2.80 (tt, J=11.6, 3.2

Hz, 1H), 2.10-1.20 (m, 10H)

¹³C NMR (CDCl₃, 101 MHz) δ (ppm)
142.5, 135.8, 128.5, 120.8, 119.9, 119.8, 110.3,

98.7, 39.5, 33.2 (2C), 26.9, 26.2 (2C)

IR (KBr, cm⁻¹)
3405 (N-H stretch), 3055, 2925, 2850, 1455,

1335, 740

MS (EI, m/z) 199 (M⁺), 117, 116
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Caption: A general workflow for the synthesis of 2-Cyclohexyl-1H-indole.

Mechanism of the Fischer Indole Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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